Cas no 1864665-16-6 (6-Bromopyridin-3-yl sulfamate)

• Product Name: 6-Bromopyridin-3-yl sulfamate
• CAS No: 1864665-16-6
• MF: C₅H₅BrN₂O₃S
• MW: 253.073798894882
• CID: 6491093
• PubChem ID: 130633251
• Update Time: 2025-06-14

6-Bromopyridin-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 6-bromopyridin-3-yl sulfamate
• 1864665-16-6
• EN300-1991089
• 6-Bromopyridin-3-yl sulfamate

• Inchi： 1S/C5H5BrN2O3S/c6-5-2-1-4(3-8-5)11-12(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： BKAXGTKEVGVOBL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OS(N)(=O)=O

Computed Properties

• Exact Mass: 251.92043g/mol
• Monoisotopic Mass: 251.92043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.7Ų

Additional information on 6-Bromopyridin-3-yl sulfamate

Comprehensive Overview of 6-Bromopyridin-3-yl sulfamate (CAS No. 1864665-16-6): Properties, Applications, and Research Insights

6-Bromopyridin-3-yl sulfamate (CAS No. 1864665-16-6) is a specialized sulfamate derivative of brominated pyridine, gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of heterocyclic sulfamates, which are increasingly explored for their bioactivity and synthetic versatility. The presence of both bromine and sulfamate functional groups enables diverse reactivity, making it a valuable intermediate in organic synthesis.

Recent studies highlight the role of 6-Bromopyridin-3-yl sulfamate in enzyme inhibition, particularly targeting carbonic anhydrases and sulfotransferases. Researchers are investigating its potential as a scaffold for drug discovery, especially in oncology and metabolic disorders. The compound’s structure-activity relationship (SAR) is a focal point for medicinal chemists, as modifications to the pyridine ring or sulfamate group can significantly alter biological properties.

From a synthetic perspective, CAS No. 1864665-16-6 serves as a precursor for cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), leveraging the reactivity of the bromine substituent. Its compatibility with palladium-catalyzed transformations makes it a strategic building block for constructing complex molecules. Industrial applications include its use in crop protection chemicals, where sulfamate derivatives exhibit herbicidal and fungicidal activity.

Environmental and green chemistry considerations are shaping the demand for 6-Bromopyridin-3-yl sulfamate. Innovations in catalytic bromination and solvent-free sulfamation are reducing the ecological footprint of its production. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards such as REACH and ICH guidelines.

Emerging trends link this compound to precision agriculture and sustainable formulations. Its low mammalian toxicity profile (as per preliminary studies) aligns with the shift toward safer agrochemicals. Additionally, computational tools like molecular docking are being employed to predict its interactions with biological targets, accelerating hit-to-lead optimization.

In summary, 6-Bromopyridin-3-yl sulfamate (CAS No. 1864665-16-6) represents a multifaceted compound with expanding applications. Its integration into high-throughput screening libraries and combinatorial chemistry underscores its relevance in modern research. Future directions may explore its utility in bioconjugation or as a probe molecule for studying enzyme mechanisms.